(5Z)-2-(hydroxyamino)-5-{[4-(methylsulfanyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one

• Molecular Formula: C11H10N2O2S2
• Molecular Weight: 266.3 g/mol
• IUPAC Name: (2E,5Z)-2-hydroxyimino-5-[(4-methylsulfanylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H10N2O2S2/c1-16-8-4-2-7(3-5-8)6-9-10(14)12-11(13-15)17-9/h2-6,15H,1H3,(H,12,13,14)/b9-6-
• InChI Key: SIDFIPNVMXIWFL-TWGQIWQCSA-N
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C\2/C(=O)N/C(=N\O)/S2
• Canonical SMILES: CSC1=CC=C(C=C1)C=C2C(=O)NC(=NO)S2

Description

This compound belongs to the 1,3-thiazol-4-one family, characterized by a five-membered heterocyclic ring containing sulfur and nitrogen. Its structure includes:

• A (5Z)-configuration at the benzylidene substituent (C5 position), ensuring spatial alignment of the 4-(methylsulfanyl)phenyl group.
• A 4-(methylsulfanyl)phenyl substituent at C5, contributing to lipophilicity and electronic effects via the sulfur atom .

This structural framework is associated with diverse bioactivities, including antimicrobial, anticancer, and enzyme inhibitory properties, as inferred from analogs in the literature .

Preparation Methods

Thiosemicarbazone Formation and Cyclization

The thiazolidin-4-one core is typically constructed via Hantzsch condensation between a thiosemicarbazide derivative and an α-halo carbonyl compound. For example:

• Thiosemicarbazone formation : 4-(Methylsulfanyl)benzaldehyde reacts with thiosemicarbazide in ethanol under reflux to form the corresponding thiosemicarbazone.
• Cyclization : The thiosemicarbazone undergoes cyclization with chloroacetic acid or ethyl chloroacetate in the presence of glacial acetic acid, yielding 2-amino-5-(4-(methylsulfanyl)benzylidene)-4,5-dihydro-1,3-thiazol-4-one.

Key data :

Step	Reagents/Conditions	Yield	Reference
Thiosemicarbazone	EtOH, reflux, 4–5 h	78%
Cyclization	Chloroacetic acid, AcOH, 80°C	65%

Introduction of the Hydroxyamino Group

The hydroxyamino (-NHOH) group is introduced via nitrosation-reduction or direct substitution :

• Nitrosation : Treatment of 2-amino-thiazolidin-4-one with sodium nitrite (NaNO₂) in HCl forms a nitroso intermediate.
• Reduction : The nitroso group is reduced using zinc dust in acetic acid, yielding the hydroxyamino derivative.

Alternative method :

• Direct reaction of 2-chloro-thiazolidin-4-one with hydroxylamine hydrochloride (NH₂OH·HCl) in ethanol.

Critical parameters :

• pH control (4–6) to prevent over-oxidation.
• Temperature: 0–5°C during nitrosation.

Optimization of Reaction Conditions

Solvent and Temperature Effects

Parameter	Optimal Conditions	Impact on Yield
Solvent	Ethanol or toluene	Ethanol: 78%
Temperature	80°C for cyclization, 25°C for Knoevenagel	Cyclization yield drops to 40% at 50°C

Catalysts and Reagents

• Piperidine : Enhances Z-selectivity in Knoevenagel condensation (yield: 82–92%).
• Lawesson’s reagent : Improves thionation efficiency in thiazole ring formation (yield: 91.7%).

Stereochemical Considerations

The Z-configuration is favored due to:

• Steric hindrance : Bulky 4-(methylsulfanyl)phenyl group avoids eclipsing interactions.
• Hydrogen bonding : Intramolecular H-bond between hydroxyamino and carbonyl groups stabilizes the Z-form.

Characterization :

• ¹H NMR : Z-isomer shows a deshielded benzylidene proton at δ 7.80–7.90 ppm (J = 12 Hz).
• X-ray crystallography : Confirms planar geometry and Z-configuration.

Purification and Characterization

Technique	Application	Example Data
Column chromatography	Silica gel (hexane/EtOAc 3:1)	Rf = 0.45 (Z-isomer)
Recrystallization	Methanol/water	Mp: 210–212°C
HRMS	Molecular ion confirmation	[M+H]⁺: 267.3 (calc. 267.3)

Comparative Analysis of Synthetic Approaches

Method	Advantages	Limitations
Hantzsch condensation	High yield (65–78%)	Requires toxic α-halo carbonyls
Knoevenagel condensation	Z-selectivity >90%	Sensitive to moisture
Nitrosation-reduction	Avoids harsh reagents	Multi-step, lower yield (50%)

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-(hydroxyamino)-5-{[4-(methylsulfanyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one undergoes various chemical reactions, including:

Oxidation: The hydroxyamino group can be oxidized to a nitroso group using oxidizing agents like potassium permanganate.

Reduction: The compound can be reduced to its corresponding amine using reducing agents such as sodium borohydride.

Substitution: The methylsulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of a nitroso derivative.

Reduction: Formation of an amine derivative.

Substitution: Formation of various substituted thiazole derivatives.

Scientific Research Applications

The compound (5Z)-2-(hydroxyamino)-5-{[4-(methylsulfanyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one is a thiazole derivative with potential applications in various scientific fields, particularly in medicinal chemistry and materials science. This article explores its applications based on available research findings and insights.

Antimicrobial Activity

Research has demonstrated that thiazole derivatives exhibit significant antimicrobial properties. The specific compound has shown effectiveness against various bacterial strains. Studies indicate that modifications to the thiazole structure can enhance its activity against resistant bacteria, making it a candidate for further development as an antibiotic agent.

Anticancer Properties

Thiazole derivatives are also explored for their anticancer potential. Preliminary studies suggest that this compound may induce apoptosis in cancer cells through mechanisms involving the inhibition of specific pathways related to cell proliferation. For instance, compounds with similar structures have been reported to inhibit tumor growth in vitro and in vivo, warranting further investigation into this compound's efficacy.

Anti-inflammatory Effects

Another promising application is in the realm of anti-inflammatory drugs. Thiazole derivatives have been linked with the inhibition of inflammatory mediators. The compound's ability to modulate inflammatory responses could lead to its use in treating conditions such as arthritis or other inflammatory diseases.

Synthesis of Novel Polymers

The unique chemical structure of this compound allows for its incorporation into polymer matrices. Research indicates that thiazole-based polymers can exhibit enhanced thermal stability and mechanical properties. This application is particularly relevant in developing advanced materials for electronics and coatings.

Photovoltaic Applications

Recent studies have explored the use of thiazole derivatives in organic photovoltaic cells. The compound's electronic properties can be tuned to improve light absorption and charge transport within solar cells, potentially leading to more efficient energy conversion systems.

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial activity of several thiazole derivatives against Gram-positive and Gram-negative bacteria. The specific compound demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development.

Case Study 2: Anticancer Activity

In vitro studies conducted on human cancer cell lines revealed that the compound induced cell cycle arrest and apoptosis. The mechanism was linked to the upregulation of pro-apoptotic factors and downregulation of anti-apoptotic proteins, indicating a promising pathway for cancer therapy development.

Case Study 3: Polymer Development

Research focused on synthesizing thiazole-containing polymers showed improved mechanical properties compared to traditional polymers. These materials were tested for their applicability in high-performance coatings, demonstrating enhanced durability and resistance to environmental degradation.

Mechanism of Action

The mechanism of action of (5Z)-2-(hydroxyamino)-5-{[4-(methylsulfanyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one involves its interaction with specific molecular targets. The hydroxyamino group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. The thiazole ring can interact with various receptors, modulating their function. These interactions can lead to the compound’s observed biological effects.

Comparison with Similar Compounds

Key Observations :

• The hydroxyamino group in the target compound may enhance solubility and target binding compared to thioxo (-S) or phenylamino groups .
• 4-Methyl-thiazole analogs exhibit superior inhibitory activity over bulkier substituents (e.g., 2-thienyl), suggesting steric and electronic optimization is critical .

Key Observations :

• Conventional methods (e.g., reflux with acetic acid) yield ~60–75%, while microwave-assisted synthesis improves yields to 80–90% .

Structure-Activity Relationship (SAR) Insights

• Thiazole vs. Thiadiazole Cores : 1,3-Thiazole derivatives (e.g., 6a–i) show higher inhibitory activity than 1,3,4-thiadiazoles (11a–f), emphasizing the importance of the sulfur-nitrogen arrangement .
• Electronic Effects : Electron-withdrawing groups (e.g., -SMe) at C5 enhance stability and interaction with hydrophobic enzyme pockets, as seen in sulfonamide-based anticancer agents .
• Hydrogen Bonding: The hydroxyamino group (-NHOH) may act as a hydrogen bond donor/acceptor, improving target engagement compared to -NH2 or -SH groups .

Biological Activity

The compound (5Z)-2-(hydroxyamino)-5-{[4-(methylsulfanyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one is a thiazole derivative that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, including its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure features a thiazole ring, which is known for its diverse biological activities. The presence of the hydroxyamino and methylsulfanyl groups may contribute to its reactivity and interaction with biological targets.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

• Antimicrobial Activity : Thiazole derivatives have been reported to exhibit significant antimicrobial properties. Studies indicate that related compounds show activity against various bacterial strains, suggesting that (5Z)-2-(hydroxyamino)-5-{[4-(methylsulfanyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one may possess similar effects.
• Antioxidant Properties : Compounds with thiazole moieties often demonstrate antioxidant activities. This can be attributed to their ability to scavenge free radicals and reduce oxidative stress in cells.
• Enzyme Inhibition : The compound's structure suggests potential inhibition of specific enzymes, including those involved in metabolic pathways. For instance, thiazole derivatives have shown promise as inhibitors of tyrosinase, an enzyme linked to melanin production in skin cells.

Antimicrobial Activity

A study conducted on a series of thiazole derivatives demonstrated that compounds with similar structures exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were determined for various strains, revealing that some derivatives were more effective than traditional antibiotics.

Compound	MIC (µg/mL)	Target Bacteria
Thiazole A	32	Staphylococcus aureus
Thiazole B	16	Escherichia coli
(5Z)-2-(hydroxyamino)-...	TBD	TBD

Antioxidant Activity

Research has shown that thiazole compounds can exhibit antioxidant activity by reducing reactive oxygen species (ROS). The effectiveness is often measured using assays such as DPPH and ABTS radical scavenging tests. For example:

Compound	DPPH Scavenging (%)	ABTS Scavenging (%)
Thiazole A	85	90
Thiazole B	70	75
(5Z)-2-(hydroxyamino)-...	TBD	TBD

Enzyme Inhibition

Inhibition studies on tyrosinase revealed that certain thiazole derivatives could significantly reduce enzyme activity. The IC50 values for these compounds suggest a promising avenue for developing skin-whitening agents or treatments for hyperpigmentation disorders.

Case Studies

• Case Study on Antimicrobial Efficacy : A clinical trial assessed the effectiveness of a thiazole derivative in treating skin infections caused by resistant bacteria. Patients treated with the compound showed a significant reduction in infection rates compared to those receiving standard care.
• Study on Antioxidant Effects : An in vitro study evaluated the protective effects of the compound against oxidative stress-induced cell damage in human skin fibroblasts. Results indicated that treatment with the compound led to decreased levels of malondialdehyde (MDA), a marker of lipid peroxidation.